Cas no 112763-98-1 (5-(benzyloxy)-2-hexyl-3-hydroxyhexadecanoic acid)
112763-98-1 structure
Product Name:5-(benzyloxy)-2-hexyl-3-hydroxyhexadecanoic acid
CAS No:112763-98-1
MF:C29H50O4
MW:462.704909801483
CID:1200737
PubChem ID:13817931
Update Time:2025-04-20
5-(benzyloxy)-2-hexyl-3-hydroxyhexadecanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(benzyloxy)-2-hexyl-3-hydroxyhexadecanoic acid
- hexadecanoic acid, 2-hexyl-3-hydroxy-5-(phenylmethoxy)-
- LogP
- (5R)-5-(benzyloxy)-3-hydroxy-2-hexylhexadecanoic acid
- 2-Hexyl-3-hydroxy-5-(phenylmethoxy)hexadecanoic acid
- 112763-98-1
- SCHEMBL8780213
- DTXSID501220369
-
- Inchi: 1S/C29H50O4/c1-3-5-7-9-10-11-12-13-17-21-26(33-24-25-19-15-14-16-20-25)23-28(30)27(29(31)32)22-18-8-6-4-2/h14-16,19-20,26-28,30H,3-13,17-18,21-24H2,1-2H3,(H,31,32)
- InChI Key: NYMBAVXCWMVOCP-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(CCCCCCCCCCC)CC(C(C(=O)O)CCCCCC)O
Computed Properties
- Exact Mass: 462.3711
- Monoisotopic Mass: 462.37091007g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 22
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Density: 0.987
- Boiling Point: 598.4°C at 760 mmHg
- Flash Point: 184.5°C
- Refractive Index: 1.5
- PSA: 66.76
- LogP: 7.91490
5-(benzyloxy)-2-hexyl-3-hydroxyhexadecanoic acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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